Cas no 52698-81-4 (Benzaldehyde, bromo-)

• Product Name: Benzaldehyde, bromo-
• CAS No: 52698-81-4
• MF: C₇H₅BRO
• MW: 185.018
• CID: 359076

Benzaldehyde, bromo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, bromo-

• Inchi： InChI=1S/C7H5BrO/c8-7-4-2-1-3-6(7)5-9/h1-5H
• InChI Key： NDOPHXWIAZIXPR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC=C1Br

Computed Properties

• Exact Mass: 183.95235
• Monoisotopic Mass: 183.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: After melting point, transparent yellow liquid
• Density: 1.58
• Melting Point: 21-22℃
• Boiling Point: 230℃
• Flash Point: 95℃
• Refractive Index: 1.595-1.597
• PSA: 17.07
• LogP: 2.26160

Benzaldehyde, bromo- Security Information

• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.